Cas no 1261979-59-2 (5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol)

5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol is a fluorinated phenolic compound featuring a benzyloxy-substituted phenyl ring and a trifluoromethyl group. Its unique structure imparts enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the benzyloxy moiety offers versatility for further functionalization. This compound is particularly useful as an intermediate in the development of bioactive molecules, where its electron-withdrawing and steric properties can influence binding affinity and selectivity. High purity and well-defined synthesis routes ensure reproducibility for research and industrial applications.

5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol structure

1261979-59-2 structure

Product Name:5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol

CAS No:1261979-59-2

MF:C₂₀H₁₅F₃O₂

MW:344.327116250992

MDL:MFCD18316467

CID:2767303

PubChem ID:53222190

Update Time:2025-06-07

5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

- 3'-(Benzyloxy)-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
- 5-(3-BENZYLOXYPHENYL)-3-TRIFLUOROMETHYLPHENOL
- 5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol, 95%
- DTXSID20686764
- 1261979-59-2
- MFCD18316467
- 5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol
- MDL： MFCD18316467
- Inchi： 1S/C20H15F3O2/c21-20(22,23)17-9-16(10-18(24)12-17)15-7-4-8-19(11-15)25-13-14-5-2-1-3-6-14/h1-12,24H,13H2
- InChI Key： ZVIQSASORPCSAJ-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=CC(=C1)C1C=CC=C(C=1)OCC1C=CC=CC=1)O)(F)F

Computed Properties

Exact Mass: 344.10241420Da
Monoisotopic Mass: 344.10241420Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 406
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 29.5Å²

5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322675-5 g	5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol, 95%; .	1261979-59-2	95%	5g	€1159.00	2023-06-21
abcr	AB322675-5g	5-(3-Benzyloxyphenyl)-3-trifluoromethylphenol, 95%; .	1261979-59-2	95%	5g	€1159.00	2025-02-21